Cas no 1261451-85-7 (Ethyl 4-fluoro-3-iodophenylacetate)

• Product Name: Ethyl 4-fluoro-3-iodophenylacetate
• CAS No: 1261451-85-7
• MF: C₁₀H₁₀FIO₂
• MW: 308.088078975677
• CID: 4964507
• Update Time: 2025-05-19

Ethyl 4-fluoro-3-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-3-iodophenylacetate

• Inchi： 1S/C10H10FIO2/c1-2-14-10(13)6-7-3-4-8(11)9(12)5-7/h3-5H,2,6H2,1H3
• InChI Key： WNJIYXIRFVUMEY-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CC(=O)OCC)F

Computed Properties

• Exact Mass: 307.97096 g/mol
• Monoisotopic Mass: 307.97096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3
• Molecular Weight: 308.09

Additional information on Ethyl 4-fluoro-3-iodophenylacetate

Recent Advances in the Application of Ethyl 4-fluoro-3-iodophenylacetate (CAS: 1261451-85-7) in Chemical Biology and Pharmaceutical Research

Ethyl 4-fluoro-3-iodophenylacetate (CAS: 1261451-85-7) has emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals and chemical probes. This compound, characterized by its fluoro and iodo substituents on the phenyl ring, offers unique reactivity that makes it valuable for cross-coupling reactions and further functionalization. Recent studies have highlighted its role in the synthesis of targeted therapies, especially in oncology and neurology, where its derivatives exhibit promising biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 4-fluoro-3-iodophenylacetate as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The compound's iodine moiety facilitated efficient Suzuki-Miyaura cross-coupling reactions, enabling the rapid generation of a diverse library of analogs. Subsequent biological screening identified several derivatives with nanomolar potency against specific kinase targets, underscoring the compound's utility in drug discovery.

Another significant application was reported in the field of positron emission tomography (PET) tracer development. A research team at MIT demonstrated the use of Ethyl 4-fluoro-3-iodophenylacetate as a starting material for the synthesis of fluorine-18 labeled compounds. The presence of both fluorine and iodine in the molecule allowed for straightforward isotopic exchange, making it an attractive building block for radiopharmaceuticals. This approach has potential implications for improving the efficiency of PET tracer production and expanding the range of available imaging agents.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of Ethyl 4-fluoro-3-iodophenylacetate to improve yield and purity. A 2024 publication in Organic Process Research & Development described a novel catalytic system for the iodination step, achieving >90% yield with excellent regioselectivity. This advancement addresses previous challenges in the large-scale production of this important intermediate, facilitating its broader application in pharmaceutical development.

The safety profile and physicochemical properties of Ethyl 4-fluoro-3-iodophenylacetate have also been the subject of recent investigations. Computational studies have provided insights into its metabolic stability and potential toxicity, information that is crucial for its use in drug development. These studies suggest that while the compound itself may have limited direct therapeutic application, its derivatives show favorable drug-like properties when appropriately modified.

Looking forward, the versatility of Ethyl 4-fluoro-3-iodophenylacetate positions it as a valuable tool in chemical biology and medicinal chemistry. Its dual functionality (fluoro and iodo groups) on an aromatic ring provides multiple points for further modification, making it particularly useful for structure-activity relationship studies. As synthetic methodologies continue to advance and the demand for diverse chemical scaffolds increases, this compound is likely to see expanded use in both academic and industrial research settings.